![molecular formula C12H12BrN3OS B5188885 N-allyl-5-[(4-bromophenoxy)methyl]-1,3,4-thiadiazol-2-amine](/img/structure/B5188885.png)
N-allyl-5-[(4-bromophenoxy)methyl]-1,3,4-thiadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-allyl-5-[(4-bromophenoxy)methyl]-1,3,4-thiadiazol-2-amine is a compound that has been synthesized and studied for its potential applications in scientific research. This compound is a member of the thiadiazole family, which has been shown to have various biological activities.
Mechanism of Action
The mechanism of action of N-allyl-5-[(4-bromophenoxy)methyl]-1,3,4-thiadiazol-2-amine is believed to involve the modulation of GABA(A) receptors. GABA(A) receptors are ionotropic receptors that mediate the inhibitory effects of the neurotransmitter GABA in the central nervous system. This compound has been shown to enhance the activity of GABA(A) receptors by increasing the frequency of channel opening events.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its modulation of GABA(A) receptors, it has been shown to have anticonvulsant, anxiolytic, and sedative effects in animal models. It has also been shown to have neuroprotective effects in vitro.
Advantages and Limitations for Lab Experiments
One advantage of N-allyl-5-[(4-bromophenoxy)methyl]-1,3,4-thiadiazol-2-amine is its potential as a modulator of GABA(A) receptors, which are important targets for the treatment of neurological disorders. However, one limitation is its relatively low potency compared to other GABA(A) receptor modulators. This may limit its usefulness in certain experiments.
Future Directions
There are several future directions for the study of N-allyl-5-[(4-bromophenoxy)methyl]-1,3,4-thiadiazol-2-amine. One area of interest is its potential as a therapeutic agent for neurological disorders. Further studies are needed to determine its efficacy and safety in animal models and eventually in human clinical trials. Another area of interest is its potential as a tool for studying the role of GABA(A) receptors in the central nervous system. Further studies are needed to determine its selectivity and specificity for different subtypes of GABA(A) receptors. Finally, further studies are needed to optimize the synthesis of this compound and to develop more potent derivatives with improved pharmacological properties.
Synthesis Methods
The synthesis of N-allyl-5-[(4-bromophenoxy)methyl]-1,3,4-thiadiazol-2-amine involves the reaction of 4-bromobenzyl chloride with potassium thiocyanate to form 4-bromobenzylthiocyanate. This intermediate is then reacted with allylamine to form N-allyl-4-bromobenzylthiocarbamate. Finally, this compound is cyclized with hydrazine hydrate to form this compound.
Scientific Research Applications
N-allyl-5-[(4-bromophenoxy)methyl]-1,3,4-thiadiazol-2-amine has been studied for its potential applications in scientific research. One area of interest is its potential as a modulator of GABA(A) receptors. GABA(A) receptors are important targets for the treatment of anxiety, epilepsy, and other neurological disorders. This compound has been shown to enhance the activity of GABA(A) receptors, making it a potential candidate for the development of new drugs for these disorders.
Properties
IUPAC Name |
5-[(4-bromophenoxy)methyl]-N-prop-2-enyl-1,3,4-thiadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3OS/c1-2-7-14-12-16-15-11(18-12)8-17-10-5-3-9(13)4-6-10/h2-6H,1,7-8H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUWFQTOZBKDEBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC1=NN=C(S1)COC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.